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Compound of Interest

Compound Name: 2-(Chloromethyl)-4-methylaniline

Cat. No.: B8465793

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-4-methylaniline, a key
chemical intermediate in the pharmaceutical and dye industries. The document details its
chemical and physical properties, safety information, and primary applications. A significant
focus is placed on its role as a precursor in the synthesis of active pharmaceutical ingredients,
including certain HIV-1 reverse transcriptase inhibitors. This guide also includes illustrative
experimental protocols for its synthesis and a diagrammatic representation of the mechanism
of action for non-nucleoside reverse transcriptase inhibitors, a class of drugs for which this
compound serves as a building block.

Chemical and Physical Properties

2-Chloro-4-methylaniline, also known as 2-chloro-p-toluidine or 4-amino-3-chlorotoluene, is an
aromatic amine with the chemical formula C7HsCIN.[1] It presents as a colorless to pale yellow
or brown liquid.[2][3] This compound is sparingly soluble in water but soluble in methanol.[2][4]

Table 1: Chemical Identifiers for 2-Chloro-4-methylaniline
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Identifier Value

CAS Number 615-65-6

Molecular Formula C7HsCIN[1]

Molecular Weight 141.60 g/mol [1]

IUPAC Name 2-chloro-4-methylaniline[1]

Synonyms 2-Chloro-p-toluidine, 4-Amino-3-chlorotoluene[1]

inChi INChl=1S/C7HB8CIN/c1-5-2-3-7(9)6(8)4-5/h2-
4H,9H2,1H3([1]

InChlKey XGYLSRFSXKAYCR-UHFFFAOYSA-N[1]

Canonical SMILES

CC1=CC(=C(C=C1)N)CI[1]

Table 2: Physical and Chemical Properties of 2-Chloro-4-methylaniline

Property Value

Melting Point 7 °C (lit.)[4]

Boiling Point 223-225 °C (lit.)[4]

Density 1.151 g/mL at 25 °C (lit.)[4]

Refractive Index

n20/D 1.575 (lit.)[4]

Flash Point

99 °C (closed cup)[4]

Solubility

Sparingly soluble in water, soluble in methanol.

[2]4]

Synthesis and Reactions

2-Chloro-4-methylaniline is primarily synthesized through the chlorination of p-toluidine or the

reduction of 2-chloro-4-nitrotoluene. The choice of synthetic route can depend on the

availability of starting materials and the desired scale of production.
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lllustrative Synthesis Workflow

The following diagram outlines a common synthetic pathway for 2-Chloro-4-methylaniline
starting from 4-nitrotoluene.

Step 1: Chlorination Step 2: Reduction
4-Nitrotoluene Cl2, Iodine 2-Chloro-4-nitrotoluene Reducing Agent
l Cl2, 12 e%., Fe/HCI or Catalytic Hydrogenation
2-Chloro-4-nitrotoluene 2-Chloro-4-methylaniline
2-Chloro-4-methylaniline Chemical Transformations Further Synthesis

Various Reagents

Complex Intermediate

Multi-step Synthesis

API (e.g., NNRTI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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